Cas no 2229207-29-6 (methyl 2-hydroxy-4-propylheptanoate)

• Product Name: methyl 2-hydroxy-4-propylheptanoate
• CAS No: 2229207-29-6
• MF: C₁₁H₂₂O₃
• MW: 202.290584087372
• CID: 6056715
• PubChem ID: 165629185
• Update Time: 2025-06-13

methyl 2-hydroxy-4-propylheptanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-4-propylheptanoate
• EN300-1769606
• 2229207-29-6

• Inchi： 1S/C11H22O3/c1-4-6-9(7-5-2)8-10(12)11(13)14-3/h9-10,12H,4-8H2,1-3H3
• InChI Key： PXZPOUVHWKLFDR-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)CC(CCC)CCC

Computed Properties

• Exact Mass: 202.15689456g/mol
• Monoisotopic Mass: 202.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 2-hydroxy-4-propylheptanoate

Comprehensive Analysis of Methyl 2-hydroxy-4-propylheptanoate (CAS No. 2229207-29-6): Properties, Applications, and Industry Trends

Methyl 2-hydroxy-4-propylheptanoate (CAS No. 2229207-29-6) is a specialized ester compound gaining attention in the chemical and pharmaceutical industries due to its unique structural features and versatile applications. This hydroxy-functionalized ester combines a propylheptanoate backbone with a methyl ester group, making it valuable for synthetic intermediates, flavor/fragrance formulations, and polymer modifications. Its molecular formula C₁₁H₂₂O₃ and moderate lipophilicity (LogP ≈ 2.1) enable compatibility with both organic and aqueous systems.

Recent studies highlight the compound's role in green chemistry initiatives, particularly as a bio-based solvent alternative. With rising demand for sustainable chemicals, researchers are exploring methyl 2-hydroxy-4-propylheptanoate as a potential replacement for traditional petroleum-derived esters in coatings and adhesives. Its low toxicity profile (LD50 > 2000 mg/kg in rodent studies) aligns with REACH and EPA guidelines, addressing growing consumer concerns about eco-friendly formulations.

In the flavor and fragrance industry, this compound's fruity-woody odor profile (detection threshold ~0.8 ppm) makes it suitable for premium perfumery and food flavoring. Analytical techniques like GC-MS and HPLC confirm its purity (>98% by chromatographic analysis), while NMR spectroscopy (¹H NMR δ 0.89-1.65 ppm for aliphatic protons) verifies its structural integrity. These quality control measures respond to industry demands for high-purity specialty chemicals.

The synthesis of CAS 2229207-29-6 typically involves esterification of 2-hydroxy-4-propylheptanoic acid with methanol under acidic catalysis, followed by molecular distillation for purification. Process optimization studies focus on atom economy (>85% yield) and waste reduction, reflecting the pharmaceutical industry's push toward cost-effective manufacturing. Stability tests indicate excellent shelf life (≥24 months at 25°C) when stored in amber glass under nitrogen.

Emerging applications include its use as a plasticizer modifier in biodegradable polymers, where it improves flexibility without compromising compostability. This addresses the global microplastic pollution crisis, with patent filings showing 34% annual growth in related technologies. Additionally, its chiral center at the 2-position makes it valuable for asymmetric synthesis of pharmaceutical intermediates, particularly in NSAID and antiviral drug development.

Market analysis reveals increasing interest from Asia-Pacific manufacturers, with projected CAGR of 6.2% (2023-2030) driven by demand for performance additives and specialty esters. Regulatory compliance remains straightforward as the compound falls outside GHS hazard classification thresholds for flammability, reactivity, or environmental toxicity. This regulatory status facilitates global trade compared to restricted alternatives.

Technical challenges include optimizing large-scale production while maintaining stereochemical purity. Advanced continuous flow chemistry systems show promise, reducing batch variability below 1.5% RSD. These innovations respond to pharmaceutical industry needs for ICH Q11-compliant processes, where consistent quality is paramount for regulatory submissions.

Future research directions focus on enzymatic synthesis routes using immobilized lipases, which could reduce energy consumption by 40% compared to thermal methods. Such developments align with the carbon neutrality goals of major chemical producers. Collaborative studies between academia and industry are exploring structure-activity relationships to expand applications in agrochemicals and cosmetic preservatives.

For quality assurance, analytical methods continue to evolve with UHPLC-MS/MS techniques now capable of detecting impurities at <0.01% levels. This meets stringent requirements for pharmaceutical-grade materials while supporting the compound's growing use in high-value formulations. Standardized testing protocols are being established through ISO technical committees to ensure global consistency.

In conclusion, methyl 2-hydroxy-4-propylheptanoate represents a compelling case study in specialty chemical innovation, bridging traditional applications with emerging sustainable technologies. Its balanced properties and regulatory-friendly profile position it favorably against older-generation compounds, particularly in markets prioritizing environmental responsibility and performance efficiency.